Sphondin Sphondin Sphondin is a furanocoumarin.
Sphondin is a natural product found in Heracleum dissectum, Heracleum vicinum, and other organisms with data available.
A furanocoumarin derivative isolated from Heracleum laciniatum (L579). Furocoumarins, are phototoxic and photocarcinogenic. They intercalate DNA and photochemically induce mutations. Furocoumarins are botanical phytoalexins found to varying extents in a variety of vegetables and fruits, notably citrus fruits. The levels of furocoumarins present in our diets, while normally well below that causing evident acute phototoxicity, do cause pharmacologically relevant drug interactions. Some are particularly active against cytochrome P450s. For example, in humans, bergamottin and dihydroxybergamottin are responsible for the 'grapefruit juice effect', in which these furanocoumarins affect the metabolism of certain drugs.
Brand Name: Vulcanchem
CAS No.: 483-66-9
VCID: VC20765963
InChI: InChI=1S/C12H8O4/c1-14-9-6-7-2-3-10(13)16-11(7)8-4-5-15-12(8)9/h2-6H,1H3
SMILES: COC1=C2C(=C3C(=C1)C=CC(=O)O3)C=CO2
Molecular Formula: C12H8O4
Molecular Weight: 216.19 g/mol

Sphondin

CAS No.: 483-66-9

Cat. No.: VC20765963

Molecular Formula: C12H8O4

Molecular Weight: 216.19 g/mol

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Sphondin - 483-66-9

Specification

Description Sphondin is a furanocoumarin.
Sphondin is a natural product found in Heracleum dissectum, Heracleum vicinum, and other organisms with data available.
A furanocoumarin derivative isolated from Heracleum laciniatum (L579). Furocoumarins, are phototoxic and photocarcinogenic. They intercalate DNA and photochemically induce mutations. Furocoumarins are botanical phytoalexins found to varying extents in a variety of vegetables and fruits, notably citrus fruits. The levels of furocoumarins present in our diets, while normally well below that causing evident acute phototoxicity, do cause pharmacologically relevant drug interactions. Some are particularly active against cytochrome P450s. For example, in humans, bergamottin and dihydroxybergamottin are responsible for the 'grapefruit juice effect', in which these furanocoumarins affect the metabolism of certain drugs.
CAS No. 483-66-9
Molecular Formula C12H8O4
Molecular Weight 216.19 g/mol
IUPAC Name 6-methoxyfuro[2,3-h]chromen-2-one
Standard InChI InChI=1S/C12H8O4/c1-14-9-6-7-2-3-10(13)16-11(7)8-4-5-15-12(8)9/h2-6H,1H3
Standard InChI Key DLCJNIBLOSKIQW-UHFFFAOYSA-N
SMILES COC1=C2C(=C3C(=C1)C=CC(=O)O3)C=CO2
Canonical SMILES COC1=C2C(=C3C(=C1)C=CC(=O)O3)C=CO2
Appearance Powder
Colorform White powder

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